Cas no 62648-54-8 (Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester)
62648-54-8 structure
Product Name:Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester
CAS No:62648-54-8
MF:C15H11NO4S
MW:301.317142724991
CID:436488
PubChem ID:12326979
Update Time:2025-04-19
Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester
- ethyl 7-nitrobenzo[g][1]benzothiole-2-carboxylate
- ETHYL 7-NITRONAPHTHO[1,2-B]THIOPHENE-2-CARBOXYLATE
- DTXSID70489762
- 62648-54-8
-
- Inchi: 1S/C15H11NO4S/c1-2-20-15(17)13-8-10-4-3-9-7-11(16(18)19)5-6-12(9)14(10)21-13/h3-8H,2H2,1H3
- InChI Key: VVLLYXWBVFIBMM-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=CC2=CC=C3C=C(C=CC3=C12)[N+](=O)[O-]
Computed Properties
- Exact Mass: 301.04093
- Monoisotopic Mass: 301.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 69.44
Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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